Cas no 2163336-39-6 (5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

5-(2,6-Dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with a substituted phenyl ring at the 5-position. This compound is of interest in medicinal and agrochemical research due to its structural features, which allow for potential applications as an intermediate or active moiety in drug discovery and crop protection. The presence of the carboxylic acid group enables further functionalization, while the 2,6-dimethylphenyl substitution may enhance steric and electronic properties. Its well-defined molecular structure ensures consistency in synthetic applications, making it a valuable building block for developing biologically active compounds. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid structure

2163336-39-6 structure

Product Name:5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:2163336-39-6

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:5817705

PubChem ID:165844758

Update Time:2025-06-06

5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
- EN300-1729469
- 2163336-39-6
- Inchi： 1S/C13H14N2O2/c1-8-5-4-6-9(2)11(8)12-10(13(16)17)7-14-15(12)3/h4-7H,1-3H3,(H,16,17)
- InChI Key： YDDHUESJNHFDJO-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C)C=1C1C(C)=CC=CC=1C)=O

Computed Properties

Exact Mass: 230.105527694g/mol
Monoisotopic Mass: 230.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 55.1Å²

5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-1729469-0.05g	5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid	2163336-39-6	0.05g	$900.0	2023-09-20
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